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Compound of Interest

Compound Name: Ancarolol

Cat. No.: B1667387 Get Quote

Ancarolol is a compound classified as a beta-adrenergic blocking agent, or beta-blocker. Its

chemical name is N-[2-[3-(tert-Butylamino)-2-hydroxy-propoxy]phenyl]furan-2-carboxamide.

Despite its identification as a beta-blocker, a comprehensive review of publicly available

scientific literature, clinical trial databases, and pharmacological resources reveals a significant

scarcity of in-depth information regarding its specific therapeutic applications, mechanism of

action, and preclinical or clinical development.

This guide aims to provide a structured overview of the available information on Ancarolol,
while also highlighting the considerable gaps in the existing knowledge base. Given the limited

data, this document will draw upon the well-established pharmacology of the broader class of

beta-blockers to infer potential characteristics of Ancarolol, with the critical caveat that these

are generalized concepts and may not accurately reflect the specific properties of this particular

agent.

Chemical and Physical Properties
A summary of the basic chemical and physical properties of Ancarolol is presented below.
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Property Value

IUPAC Name
N-[2-[3-(tert-Butylamino)-2-hydroxy-

propoxy]phenyl]furan-2-carboxamide

CAS Number 75748-50-4

Molecular Formula C₁₈H₂₄N₂O₄

Molar Mass 332.40 g/mol

Postulated Mechanism of Action and Signaling
Pathway
As a beta-blocker, Ancarolol is presumed to exert its pharmacological effects by antagonizing

beta-adrenergic receptors. These receptors are key components of the sympathetic nervous

system and are activated by catecholamines like epinephrine and norepinephrine. The

blockade of these receptors, particularly the β1-receptors predominantly found in cardiac

tissue, leads to a cascade of downstream effects.

The generally accepted signaling pathway for β1-adrenergic receptor antagonists is depicted

below. It is important to note that this is a generalized pathway for the drug class, and the

specific interactions of Ancarolol have not been detailed in the available literature.
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Caption: Postulated Signaling Pathway of Ancarolol as a Beta-Blocker.
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Potential Therapeutic Applications
Based on the therapeutic applications of other beta-blockers, Ancarolol could potentially be

investigated for the management of a variety of cardiovascular conditions. However, it must be

stressed that no clinical trial data or specific indications for Ancarolol have been found in the

public domain.

Potential areas of investigation for a compound like Ancarolol would typically include:

Hypertension: By reducing cardiac output and potentially other mechanisms, beta-blockers

are a common treatment for high blood pressure.

Angina Pectoris: By decreasing myocardial oxygen demand, they can alleviate chest pain

associated with coronary artery disease.

Myocardial Infarction: Beta-blockers are used to improve survival in patients who have had a

heart attack.

Heart Failure: Certain beta-blockers are a cornerstone of treatment for chronic heart failure.

Arrhythmias: They can be used to control certain types of irregular heartbeats.

Manufacturing and Synthesis
Limited information is available regarding the synthesis of Ancarolol. One source indicates a

manufacturing process involving the following raw materials:

2'-(2,3-Epoxypropoxy)-furan-2-carboxylic acid anilide

t-Butylamine

A generalized workflow for the synthesis, based on common chemical reactions for this class of

compounds, is proposed below. This is an illustrative diagram and not a detailed, validated

protocol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1667387?utm_src=pdf-body
https://www.benchchem.com/product/b1667387?utm_src=pdf-body
https://www.benchchem.com/product/b1667387?utm_src=pdf-body
https://www.benchchem.com/product/b1667387?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Materials

2'-(2,3-Epoxypropoxy)-
furan-2-carboxylic acid anilide

t-Butylamine

Reaction Ancarolol Purification Final Product

Click to download full resolution via product page

Caption: Conceptual Workflow for the Synthesis of Ancarolol.

Quantitative Data and Experimental Protocols
A thorough search of scientific databases has yielded no specific quantitative data for

Ancarolol. This includes, but is not limited to:

Receptor Binding Affinities (Ki or Kd values)

In vitro potency (IC50 or EC50 values)

Pharmacokinetic parameters (Absorption, Distribution, Metabolism, Excretion - ADME)

Clinical trial outcomes (efficacy, safety, dosage)

Similarly, no detailed experimental protocols for preclinical or clinical studies involving

Ancarolol are publicly available.

Conclusion
While Ancarolol is identified as a beta-blocker, there is a profound lack of detailed scientific

and clinical information in the public domain. The information presented in this guide is largely

inferred from the well-established properties of the beta-blocker class of drugs. Without access

to proprietary research or unpublished data, a comprehensive technical guide on the specific

therapeutic applications and pharmacological profile of Ancarolol cannot be constructed.

Further research and publication of any existing data would be necessary to fully elucidate the

potential of this compound. Researchers and drug development professionals interested in

Ancarolol should be aware of this significant information gap and the need for foundational

research to characterize its properties.
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To cite this document: BenchChem. [Ancarolol: A Review of A Beta-Blocker with Limited
Publicly Available Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667387#ancarolol-potential-therapeutic-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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